JNJ-64619178
JNJ-64619178
JNJ-64619178 is an anticancer drug candidate.
Brand Name:
Vulcanchem
CAS No.:
2086772-26-9
VCID:
VC0531352
InChI:
InChI=1S/C22H23BrN6O2/c23-15-8-12-3-1-11(7-16(12)28-21(15)25)2-4-13-9-17(19(31)18(13)30)29-6-5-14-20(24)26-10-27-22(14)29/h1,3,5-8,10,13,17-19,30-31H,2,4,9H2,(H2,25,28)(H2,24,26,27)/t13-,17+,18+,19-/m0/s1
SMILES:
C1C(C(C(C1N2C=CC3=C(N=CN=C32)N)O)O)CCC4=CC5=NC(=C(C=C5C=C4)Br)N
Molecular Formula:
C22H23BrN6O2
Molecular Weight:
483.37
JNJ-64619178
CAS No.: 2086772-26-9
Inhibitors
VCID: VC0531352
Molecular Formula: C22H23BrN6O2
Molecular Weight: 483.37
Purity: >98% (or refer to the Certificate of Analysis)
| CAS No. | 2086772-26-9 |
|---|---|
| Product Name | JNJ-64619178 |
| Molecular Formula | C22H23BrN6O2 |
| Molecular Weight | 483.37 |
| IUPAC Name | (1S,2R,3S,5R)-3-[2-(2-amino-3-bromoquinolin-7-yl)ethyl]-5-(4-aminopyrrolo[2,3-d]pyrimidin-7-yl)cyclopentane-1,2-diol |
| Standard InChI | InChI=1S/C22H23BrN6O2/c23-15-8-12-3-1-11(7-16(12)28-21(15)25)2-4-13-9-17(19(31)18(13)30)29-6-5-14-20(24)26-10-27-22(14)29/h1,3,5-8,10,13,17-19,30-31H,2,4,9H2,(H2,25,28)(H2,24,26,27)/t13-,17+,18+,19-/m0/s1 |
| Standard InChIKey | DBSMLQTUDJVICQ-CJODITQLSA-N |
| SMILES | C1C(C(C(C1N2C=CC3=C(N=CN=C32)N)O)O)CCC4=CC5=NC(=C(C=C5C=C4)Br)N |
| Appearance | Solid powder |
| Description | JNJ-64619178 is an anticancer drug candidate. |
| Purity | >98% (or refer to the Certificate of Analysis) |
| Shelf Life | >2 years if stored properly |
| Solubility | Soluble in DMSO |
| Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
| Synonyms | JNJ-64619178; JNJ 64619178; JNJ64619178. |
| PubChem Compound | 126637809 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume